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Ravoxertinib solubility DMSO ethanol stock
solution

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ravoxertinib

CAS No.: 1453848-26-4

Cat. No.: S548769

Chemical Profile and Solubility Data

The table below summarizes key chemical properties and solubility data for Ravexertinib to help in your

experimental planning.

Parameter Details

CAS Number 1453848-26-4 [1] [2]

Molecular Formula C21H1sCIFN6O2 [1]

Molecular Weight 440.86 g/mol [1]

Solubility in DMSO 81 mg/mL (183.73 mM) [1]
Solubility in Ethanol 81 mg/mL (183.73 mM) [1]
Recommended Stock Concentration 10-100 mM (in DMSO or Ethanol) [1]

Stock Solution Preparation Protocol
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This protocol describes how to prepare a 100 mM stock solution of Ravoxertinib in DMSO, which is a

typical concentration used for in vitro assays.

Materials

¢ Ravoxertinib powder (MW: 440.86 g/mol) [1]

¢ Anhydrous DMSO (Molecular Biology Grade)

¢ Analytical balance

e Sterile tube (e.g., 1.5 mL or 2.0 mL microcentrifuge tube)
e \ortex mixer

e Sonicator (optional, for complete dissolution)

Step-by-Step Procedure

Calculation: Determine the mass of powder needed. For a 1 mL, 100 mM stock solution:

o Mass (mg) = (Desired Concentration in mM) x (Molecular Weight in g/mol) x (Volume in mL) +
1000
o Mass = 100 mM x 440.86 g/mol x 1 mL + 1000 = 44.09 mg

e Weighing: Accurately weigh out 44.09 mg of Ravexertinib powder and transfer it to a sterile, labeled

tube.
¢ Dissolution: Add 1 mL of anhydrous DMSO to the tube to achieve a final concentration of 100 mM.

e Mixing: Vortex the mixture vigorously for 1-2 minutes. If any undissolved particles remain, brief

sonication is recommended to aid complete dissolution [1].

e Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability [1].

Notes on Experimental Use

e Solvent Considerations: While Ravoxertinib is highly soluble in DMSO and ethanol, the final
concentration of the solvent in your cell culture assays should typically be kept below 0.1-1.0% to
minimize cytotoxicity [1] [2].

¢ In Vivo Formulations: For animal studies, a common formulation involves sequentially adding
solvents to create a mixture such as 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline to
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achieve a working concentration of 2 mg/mL. It is crucial to prepare this working solution immediately
before use [1].

¢ Bioactivity Context: Ravoxertinib is a potent and selective inhibitor of ERK1 and ERK2. The
prepared stock solutions are used in various assays to investigate its effects on cell viability, signaling
pathways (e.g., phosphorylation of RSK, EIk-1), and apoptosis, particularly in BRAF- and KRAS-
mutant cancer cell lines [2].

Experimental Workflow for In Vitro Assessment

The following diagram illustrates a general workflow for preparing and using Ravexertinib stock solutions

in cell-based experiments.
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Critical Safety and Handling Notice
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For Research Use Only: Ravoxertinib is not for human or veterinary use. It is intended for research

applications in a controlled laboratory setting [1] [2].

¢ Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, a lab coat,
and safety glasses, when handling the powder or stock solutions.

¢ Waste Disposal: Dispose of all waste materials in accordance with your institution's regulations for
chemical and biological waste.
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solubility-dmso-ethanol-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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